Cas no 1807036-57-2 (2,3-Dichloro-6-(difluoromethoxy)benzyl chloride)

• Product Name: 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride
• CAS No: 1807036-57-2
• MF: C₈H₅Cl₃F₂O
• MW: 261.480506658554
• CID: 4707872
• Update Time: 2025-05-27

2,3-Dichloro-6-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Cl3F2O/c9-3-4-6(14-8(12)13)2-1-5(10)7(4)11/h1-2,8H,3H2
• InChI Key： TXZIMIOFEPJTBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CCl)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride

Recent Advances in the Study of 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride (CAS: 1807036-57-2)

2,3-Dichloro-6-(difluoromethoxy)benzyl chloride (CAS: 1807036-57-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel herbicides and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound has garnered attention due to its unique chemical structure, which features both chloro and difluoromethoxy functional groups. These moieties contribute to its reactivity and ability to serve as a versatile building block in organic synthesis. Recent publications have explored its use in the preparation of benzyl ether derivatives, which exhibit promising herbicidal and fungicidal activities. For instance, a 2023 study demonstrated that derivatives of 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride showed potent inhibition against common crop pathogens, suggesting its potential as a lead compound for agrochemical development.

In the pharmaceutical domain, researchers have investigated the compound's role in the synthesis of small-molecule inhibitors targeting specific enzymes. A notable study published in the Journal of Medicinal Chemistry (2024) reported the use of this intermediate in the development of kinase inhibitors with potential applications in cancer therapy. The study highlighted the compound's ability to enhance the binding affinity of inhibitors to their target proteins, thereby improving therapeutic efficacy.

From a synthetic perspective, recent advancements have focused on optimizing the production of 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride to improve yield and purity. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been explored to minimize environmental impact. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that significantly reduced waste generation while maintaining high product quality.

In conclusion, 2,3-Dichloro-6-(difluoromethoxy)benzyl chloride continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatile applications and potential for further modification make it a valuable tool for scientists exploring new bioactive molecules. Future studies are expected to delve deeper into its mechanistic insights and expand its utility in drug discovery and crop protection.